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Compound of Interest

Compound Name: 2,4-Hexanediol

Cat. No.: B033559

Application Notes and Protocols for 2,4-
Hexanediol

For Researchers, Scientists, and Drug Development Professionals
These notes provide detailed procedures for the safe handling and storage of 2,4-Hexanediol

in a laboratory setting. Adherence to these protocols is crucial to ensure personnel safety and
maintain the integrity of the chemical.

Quantitative Data Summary

The physical and chemical properties of 2,4-Hexanediol are summarized in the table below for
easy reference.
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Property Value Reference(s)
Chemical Name 2,4-Hexanediol [1112][3]
Synonyms Hexane-2,4-diol [1][2]
CAS Number 19780-90-6 [1][21[3]
Molecular Formula CeH1402 [11121[3]
Molecular Weight 118.17 g/mol [2]
Appearance Colorless liquid [1]
Boiling Point 217 °C at 760 mmHg [3]
Melting Point 26.38 °C (estimate) [4]
Flash Point 109.2 °C [3]
Density 0.958 g/cm? [3]
Vapor Pressure 0.0292 mmHg at 25 °C [4]
Solubility Good .Solubility in water and 1]
organic solvents
Primary Hazard Causes serious eye irritation [2]

Experimental Protocols
Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling 2,4-Hexanediol.

o Eye Protection: Chemical safety goggles or a face shield must be worn to prevent eye

contact, as 2,4-Hexanediol is a known eye irritant.[2]

¢ Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex) should be worn.

o Body Protection: A standard laboratory coat should be worn.

Handling Procedures
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o Work in a well-ventilated area, preferably within a chemical fume hood.
¢ Avoid direct contact with skin and eyes.

e Do not ingest or inhale.

e Use the minimum amount of the chemical necessary for the procedure.

» Ensure all containers are properly labeled with the chemical name and any associated
hazards.

Storage Procedures

» Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.
o Keep containers tightly closed when not in use.
» Store away from incompatible materials.

Chemical Incompatibilities: 2,4-Hexanediol, as an alcohol, is incompatible with the following
and should be stored separately:

e Strong Oxidizing Agents: (e.g., potassium permanganate, calcium hypochlorite). Contact can
lead to vigorous or explosive reactions.

e Strong Acids: (e.g., concentrated sulfuric acid, hydrochloric acid). Can cause dehydration
reactions.[5]

» Acid Chlorides and Acid Anhydrides: Can lead to vigorous esterification reactions.

Click to download full resolution via product page

Spill Cleanup Protocol

In the event of a spill, follow these procedures:
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e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Wear Appropriate PPE: Don the required personal protective equipment, including eye
protection, gloves, and a lab coat.

e Contain the Spill: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to contain the liquid.

o Absorb the Spill: Carefully apply the absorbent material over the spill, working from the
outside in to prevent spreading.

e Collect the Waste: Once the liquid is fully absorbed, use non-sparking tools to collect the
material into a suitable, labeled container for hazardous waste.

o Decontaminate the Area: Clean the spill area with soap and water.

o Dispose of Waste: Dispose of the collected waste and any contaminated cleaning materials
as hazardous chemical waste.

For large spills, evacuate the area and contact the institution's environmental health and safety
office immediately.

Waste Disposal Protocol

» All waste containing 2,4-Hexanediol should be considered chemical waste.
o Collect waste in a clearly labeled, sealed container.
e Do not mix with incompatible waste streams.

» Dispose of the chemical waste through your institution's designated hazardous waste
disposal program, following all local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and storage of 2,4-
Hexanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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